![molecular formula C12H18N2O2 B6619358 6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid CAS No. 2090216-39-8](/img/structure/B6619358.png)
6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid (6-TBCA) is a molecule composed of a six-membered ring containing four tert-butyl substituents, two hydrogen atoms, two double bonds, and a carboxylic acid group. 6-TBCA is a synthetic compound which has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry.
Scientific Research Applications
6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. In particular, this compound has been studied for its potential use as an anti-cancer agent, for its ability to inhibit the growth of certain bacterial strains, and for its potential to be used as an anti-inflammatory agent. Additionally, this compound has been studied for its potential use as a neuroprotective agent and for its potential to be used as a potential therapeutic agent for the treatment of neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid is not yet fully understood. However, it is believed that this compound may inhibit the growth of certain bacterial strains by interfering with the cell wall formation. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-cancer properties, as well as the potential to inhibit the growth of certain bacterial strains. Additionally, this compound has been shown to have neuroprotective and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid in laboratory experiments include its ability to inhibit the growth of certain bacterial strains, its anti-inflammatory and anti-cancer properties, and its potential to be used as a neuroprotective agent. Additionally, this compound has the potential to be used as a therapeutic agent for the treatment of neurodegenerative diseases. However, the use of this compound in laboratory experiments is limited by its low solubility in water and its low stability in acidic solutions.
Future Directions
In the future, 6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid may be studied further for its potential use as an anti-cancer agent, for its ability to inhibit the growth of certain bacterial strains, and for its potential to be used as an anti-inflammatory agent. Additionally, this compound may be studied for its potential use as a neuroprotective agent and for its potential to be used as a potential therapeutic agent for the treatment of neurodegenerative diseases. Additionally, further research may be conducted to elucidate the mechanism of action of this compound and to develop more efficient synthesis methods. Finally, further research may be conducted to explore the potential side effects of this compound and to determine the optimal dosage and duration of administration.
Synthesis Methods
6-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid can be synthesized by a variety of methods, including the reaction of tert-butyl isocyanide with 2-chloro-3-indazolecarboxylic acid, the reaction of tert-butyl isocyanide with 2-chloro-3-indazole-3-carboxylic acid, and the reaction of tert-butyl isocyanide with 2-chloro-3-indazole-3-carboxylic acid in the presence of a base.
Properties
IUPAC Name |
6-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,3)7-4-5-8-9(6-7)13-14-10(8)11(15)16/h7H,4-6H2,1-3H3,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XITQERIEOIEYNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)NN=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.